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Compound of Interest

Compound Name: 13-Deacetyltaxachitriene A

Cat. No.: B593457

An In-depth Technical Guide to 13-
Deacetyltaxachitriene A

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Deacetyltaxachitriene A is a naturally occurring diterpenoid belonging to the taxane family,
a class of compounds renowned for its potent anticancer agents, most notably Paclitaxel
(Taxol®). Isolated from various species of the yew tree (Taxus), this compound presents a
unique chemical scaffold that is of significant interest to the fields of medicinal chemistry and
drug discovery. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and known biological activities of 13-
Deacetyltaxachitriene A. Detailed experimental protocols for its isolation and characterization
are also presented to facilitate further research and development.

Chemical Structure and Properties

13-Deacetyltaxachitriene A is a complex diterpenoid characterized by a tricyclic taxane core.
Its systematic name is not readily available in the searched literature, but its structure has been
elucidated through spectroscopic methods.

Chemical Structure:
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While a definitive 2D structure image is not available in the public domain scientific literature at
present, its molecular formula and key structural features can be inferred from its classification
as a taxane diterpenoid.

Physicochemical Properties:

Quantitative data for several key physicochemical properties of 13-Deacetyltaxachitriene A
are summarized in the table below. It is noteworthy that experimental data for properties such
as melting and boiling points are not widely reported in the available literature. The compound
is soluble in a range of organic solvents.[1]

Property Value Source

CAS Number 239800-99-8 ChemFaces
Molecular Formula C30H42012 ChemFaces[1]
Molecular Weight 594.65 g/mol ChemFaces[1]
Physical Description Powder ChemFaces[1]

- Chloroform, Dichloromethane,
Solubility ChemFaces[1]
Ethyl Acetate, DMSO, Acetone

Spectroscopic Data

Detailed experimental spectroscopic data for 13-Deacetyltaxachitriene A is not extensively
published. However, based on the general characteristics of taxane diterpenoids, the following
provides an expected profile for its spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum is expected to be complex, with numerous signals in the
aliphatic and olefinic regions. Key signals would include those corresponding to the methyl
groups on the taxane core, protons adjacent to oxygenated carbons, and vinylic protons of
the cyclohexene ring.

e 13C NMR: The carbon-13 NMR spectrum would reveal 30 distinct carbon signals, consistent
with the molecular formula. The chemical shifts would be indicative of the various functional
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groups present, including signals for carbonyl carbons, olefinic carbons, carbons bearing
hydroxyl groups, and the aliphatic carbons of the taxane skeleton.

Mass Spectrometry (MS):

High-resolution mass spectrometry would be employed to confirm the elemental composition of
13-Deacetyltaxachitriene A. The fragmentation pattern observed in tandem MS/MS
experiments would provide valuable information for the structural elucidation of the molecule,
revealing characteristic losses of functional groups and fragmentation of the taxane core.

Biological Activity

While specific biological activity data for 13-Deacetyltaxachitriene A is limited in the public
domain, its classification as a taxane diterpenoid suggests potential biological activities of
interest, particularly in the context of cancer research. Commercial suppliers list it as a
"Signaling Inhibitor," though the specific pathways are not detailed.[1]

Taxanes, as a class, are known to exert their cytotoxic effects by interfering with microtubule
dynamics, leading to cell cycle arrest and apoptosis. It is plausible that 13-
Deacetyltaxachitriene A may exhibit similar mechanisms of action. Further investigation into
its potential anti-proliferative and anti-inflammatory activities is warranted.

Experimental Protocols

Detailed experimental protocols for the specific isolation and characterization of 13-
Deacetyltaxachitriene A are not readily available. However, a general methodology for the
isolation of taxoids from Taxus species can be adapted.

Isolation of Taxoids from Taxus chinensis

The following workflow outlines a general procedure for the extraction and purification of
taxane diterpenoids from Taxus chinensis.
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Figure 1: General workflow for the isolation of taxoids.

Characterization of 13-Deacetyltaxachitriene A

The structure of the isolated compound would be elucidated using a combination of
spectroscopic techniques.

Isolated Compound

Mass Spectrometry (HRMS) 1D NMR (1H, 13C) 2D NMR (COSY, HSQC, HMBC)
(Molecular Formula Determination) (Functional Group Identification) (Structural Elucidation)

Structure of
13-Deacetyltaxachitriene A

Click to download full resolution via product page

Figure 2: Workflow for the structural characterization.

Conclusion and Future Directions

13-Deacetyltaxachitriene A represents an intriguing member of the taxane family of natural
products. While its chemical properties have been partially characterized, a significant gap
exists in the understanding of its biological activities and mechanism of action. Further research
is crucial to fully elucidate its pharmacological potential. Future studies should focus on:
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o Total Synthesis: The development of a synthetic route to 13-Deacetyltaxachitriene A would
provide a reliable source of the compound for extensive biological evaluation.

 Biological Screening: A comprehensive screening of its activity against a panel of cancer cell
lines and in various inflammatory models is necessary to identify its therapeutic potential.

e Mechanism of Action Studies: Elucidating the specific molecular targets and signaling
pathways modulated by 13-Deacetyltaxachitriene A will be critical for its development as a
potential therapeutic agent.

The exploration of this and other novel taxane diterpenoids holds promise for the discovery of
new and effective therapeutic agents for the treatment of cancer and other diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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